molecular formula NiO B3417631 Nickel oxide CAS No. 34492-97-2

Nickel oxide

Cat. No. B3417631
CAS RN: 34492-97-2
M. Wt: 74.693 g/mol
InChI Key: GNRSAWUEBMWBQH-UHFFFAOYSA-N
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Description

Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992)

properties

IUPAC Name

oxonickel
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InChI

InChI=1S/Ni.O
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InChI Key

GNRSAWUEBMWBQH-UHFFFAOYSA-N
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Canonical SMILES

O=[Ni]
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Molecular Formula

NiO
Record name NICKEL OXIDE
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DSSTOX Substance ID

DTXSID001033642
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Molecular Weight

74.693 g/mol
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Physical Description

Nickel oxide appears as odorless green-black cubic crystals (yellow when hot) or green powder. (NTP, 1992), Dry Powder, Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals, Green solid, insoluble in water; [Merck Index], Black powder; Insoluble in water; [BDH Laboratory Supplies MSDS], GREEN-TO-BLACK CRYSTALLINE POWDER.
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Solubility

less than 1 mg/mL at 68 °F (NTP, 1992), 0.11 MG/100 ML @ 20 °C, SOL IN ACIDS; AMMONIUM HYDROXIDE, Insol in caustic solutions, SOL IN POTASSIUM CYANIDE, Insoluble in water; soluble in acids, Solubility in water, mg/l at 20 °C: 1.1 (practically insoluble)
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Density

6.67 (NTP, 1992) - Denser than water; will sink, 6.72, 6.7 g/cm³
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Vapor Pressure

0 mmHg at 68 °F (NTP, 1992)
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Mechanism of Action

Carcinogenic nickel compounds are known to induce promutagenic DNA lesions such as DNA strand breaks and DNA adducts in cultured mammalian cells. In standard mutation assays, in contrast, they were found to be either inactive or weakly active. In our in vitro mutation studies in a lacI transgenic embryonic fibroblast cell line, nickel subsulfide (Ni3S2) increased mutation frequency up to 4. 5-fold. We subsequently applied the comet assay and transgenic rodent mutation assays to investigate the DNA damaging effect and mutagenic potential of nickel subsulfide in target cells of carcinogenesis. A 2-h in vitro treatment of freshly isolated mouse nasal mucosa and lung cells with nickel subsulfide clearly induced DNA fragmentation in a concentration dependent manner. The strong effect was not seen in the same cell types following inhalative treatment of mice and rats, leading only in the mouse nasal mucosa to high DNA damage. When the same inhalative treatment was applied to lacZ and lacI transgenic mice and rats, the spontaneous mutation frequency of these target genes in the respiratory tissues was not increased. These results support a recently proposed non-genotoxic model of nickel carcinogenesis, which acts through gene silencing via DNA methylation and chromatin condensation. This model may also explain our in vitro mutation data in the lacI transgenic cell line, in which nickel subsulfide increased mutation frequency, but in about one-third of the mutants, molecular analysis did not reveal any DNA sequence change in the coding region of the lacI gene despite of the phenotypic loss of its function.
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Impurities

Typical impurities, present at levels of 1% or less, include cobalt, copper, iron, and sulfur.
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Product Name

Nickel oxide

Color/Form

Green powder, Greenish-black cubic crystals, Yellow when hot

CAS RN

1313-99-1, 34492-97-2, 11099-02-8
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Melting Point

3603 °F (NTP, 1992), 1955 °C
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